Structural Uniqueness: Mono-Ethoxy/Mono-Morpholino Asymmetric Substitution vs. Symmetric Bis-Morpholino Clinical Candidates
The compound is one of the few commercially catalogued 1,3,5-triazine derivatives bearing a mono-ethoxy (C4) / mono-morpholino (C6) asymmetric substitution pattern combined with a hydrazinecarboxamide at C2. In contrast, the extensively studied clinical candidate bimiralisib (PQR309) and related preclinical leads feature symmetric 4,6-dimorpholino substitution with an aryl-amine at C2. The key differentiating structural features are: (a) ethoxy at C4 vs. morpholino, altering LogP and hydrogen-bond acceptor count; (b) hydrazinecarboxamide at C2 vs. 4-(trifluoromethyl)pyridin-2-amine, altering the C2 pharmacophore electronic properties and hydrogen-bond donor/acceptor profile [1]. This substitution pattern is not represented in the clinical PI3K/mTOR inhibitor patent literature, where symmetric bis-morpholino or bis-dimethylamino C4/C6 motifs predominate [2].
| Evidence Dimension | C4 substituent identity (key determinant of triazine physicochemical properties) |
|---|---|
| Target Compound Data | Mono-ethoxy at C4 |
| Comparator Or Baseline | Mono-morpholino at C4 (bimiralisib: dimorpholino at C4 and C6) |
| Quantified Difference | N/A – no direct experimental comparison available; structural difference only |
| Conditions | In silico structural comparison |
Why This Matters
The absence of a second morpholino ring at C4 reduces molecular weight (283.29 vs. 369.4 for bis-morpholino analog 2,4-bis(morpholin-4-yl)-6-[(2E)-2-(phenylmethylidene)hydrazin-1-yl]-1,3,5-triazine), which may confer differentiated physicochemical properties relevant to permeability and solubility in screening library applications.
- [1] Borsari C, et al. J Med Chem. 2017; 60(19): 7983–8001. doi: 10.1021/acs.jmedchem.7b00993. View Source
- [2] US8217036B2. Triazine compounds as PI3 kinase and mTOR inhibitors. Filed 2011-08-26. Available at: https://patents.google.com/patent/US8217036B2/en View Source
